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Compound of Interest

Compound Name: AZD 6703

Cat. No.: B1666229

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZD6703 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK).
Accurate and consistent preparation of stock solutions is critical for reliable in vitro and in vivo
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of AZD6703 stock solutions in dimethyl sulfoxide (DMSO).

Physicochemical and Pharmacological Data

A summary of the relevant data for AZD6703 is presented in the table below.

Property Value Reference
Target p38 MAPK

Molecular Weight 483.55 g/mol

Solubility Soluble in DMSO

Storage of Stock Solution -20°C or -80°C
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Health and Safety Precautions

AZD6703 is a potent bioactive compound. Appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and gloves, should be worn at all times. All handling of the
powdered compound and concentrated stock solutions should be performed in a chemical
fume hood to avoid inhalation. In case of contact with skin or eyes, wash the affected area
immediately with copious amounts of water.

Experimental Protocol: Preparation of a 10 mM
AZD6703 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZD6703 in DMSO. The
concentration can be adjusted based on experimental needs and the solubility of the
compound.

Materials:

AZD6703 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Equilibration: Allow the vial of AZD6703 powder to equilibrate to room temperature for at
least 15 minutes before opening to prevent condensation of moisture.

» Weighing: In a chemical fume hood, carefully weigh out the desired amount of AZD6703
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.84 mg of
AZD6703 (Molecular Weight = 483.55 g/mol ).
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
AZD6703 powder. For a 10 mM solution, if you weighed 4.84 mg, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not to exceed 40°C) may be used to aid
dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C, protected from light. Properly label all tubes
with the compound name, concentration, date of preparation, and initials of the preparer.

Visualizations

Diagram 1: Experimental Workflow for AZD6703 Stock Solution Preparation
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 To cite this document: BenchChem. [Preparation of AZD6703 Stock Solution in Dimethyl
Sulfoxide (DMSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666229#preparation-of-azd6703-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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